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Compound of Interest

1-(4-methoxyphenyl)-2-(piperazin-
Compound Name:

1-yl)ethan-1-one
CAS No.: 438487-09-3

Cat. No.: B362398

Get Quote

PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY

4'-methoxy-2-(piperazin-1-yl)acetophenone is a bioactive organic intermediate characterized by
an acetophenone core substituted with a methoxy group at the para position and a piperazine
ring at the

-carbon. It belongs to the class of

-amino ketones, which are critical pharmacophores in the development of CNS-active agents
(e.g., serotonin modulators) and antifungal therapeutics.

Chemical Identity Table[1]
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Specification

Chemical Name

4'-Methoxy-2-(piperazin-1-yl)acetophenone

1-(4-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-

IUPAC Name
one
Molecular Formula
Molecular Weight 234.30 g/mol
Not widely listed (Research Chemical);
CAS Number

Analogous to 2632-13-5 (Precursor)

Physical State

Solid (Crystalline powder, likely off-white to pale

yellow)

Soluble in DMSO, Methanol, DCM; Poorly

Solubility .
soluble in water
~8.5 (Piperazine secondary amine), ~14
pKa (Predicted) (Ketone
-proton)

PART 2: SYNTHESIS & PRODUCTION WORKFLOW

The primary synthesis route involves the nucleophilic substitution of an

-halo ketone with piperazine. This reaction is highly exothermic and requires strict temperature
control to prevent polymerization or bis-alkylation.

Synthesis Protocol (Standardized)

Reaction:

Step-by-Step Methodology:

¢ Preparation: Dissolve Piperazine (3.0 eq) and Potassium Carbonate (

, 2.0 eq) in anhydrous Acetonitrile (ACN) under nitrogen atmosphere.
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o Rationale: Excess piperazine prevents the formation of the bis-alkylated byproduct (where
one piperazine attacks two ketone molecules).

» Addition: Cool the solution to 0°C. Add 2-Bromo-4'-methoxyacetophenone (1.0 eq) dropwise
over 30 minutes.

o Safety Note: The bromo-ketone precursor is a potent lachrymator (tear gas agent).
Perform exclusively in a fume hood.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (DCM:MeOH 9:1).

o Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo. Redissolve in DCM and
wash with water to remove excess piperazine.

 Purification: Recrystallize from Ethanol/Ether or purify via flash column chromatography
(Silica gel).

Synthesis Workflow Diagram
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Figure 1: Synthesis pathway highlighting the critical lachrymator handling step.

PART 3: HAZARD IDENTIFICATION (GHS)

As a research chemical, the specific toxicological data is often derived from Structure-Activity
Relationships (SAR). The compound combines the irritant properties of ketones with the
sensitizing potential of piperazines.

GHS Classification (Predicted)
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed.
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Cat 2
[2][3]
) H319: Causes serious eye
Serious Eye Damage Cat 2A o
irritation.[1][2][3]
) o H317: May cause an allergic
Skin Sensitization Catl _ _
skin reaction.
. H335: May cause respiratory
STOT - Single Exposure Cat3

irritation.[3]

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4][5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][5]
Remove contact lenses if present and easy to do.[1][5] Continue rinsing.[4][5]

e P342+P311: If experiencing respiratory symptoms: Call a POISON CENTER or
doctor/physician.

PART 4: SAFE HANDLING & STORAGE

PROTOCOLS
Engineering Controls

o Ventilation: Process exclusively within a certified chemical fume hood operating at a face
velocity of >100 fpm.

o Containment: Use secondary containment trays for all liquid handling to capture potential
spills of the lachrymatory precursor or the basic product solution.
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Personal Protective Equipment (PPE)

o Respiratory: If dust formation is possible (e.g., during weighing of the solid product), use a
NIOSH-approved N95 or P100 particulate respirator.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm) are standard. For prolonged exposure
to the precursor (2-bromo-4'-methoxyacetophenone), double-gloving or Silver Shield®
laminates are recommended due to its high permeation potential.

e Ocular: Chemical splash goggles. Face shield recommended during the initial addition step
of synthesis.

Storage Conditions

o Temperature: Store at 2—-8°C (Refrigerated).

o Atmosphere: Hygroscopic and air-sensitive (amine oxidation). Store under inert gas (Argon
or Nitrogen).

» Incompatibilities: Strong oxidizing agents, acid chlorides, anhydrides.

PART 5: EMERGENCY RESPONSE PROCEDURES
Emergency Action Workflow
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Exposure Incident

Identify Exposure Type
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Figure 2: Immediate response logic for exposure incidents.

Specific First Aid Measures

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes.[1] The
precursor is a lachrymator; delayed treatment can cause corneal damage.

Skin Contact: Wash with soap and water.[1][2][3][4] If the precursor was involved, monitor for
delayed burns or sensitization.

Inhalation: Move to fresh air. If breathing is difficult, trained personnel should administer

oxygen.

PART 6: ANALYTICAL VALIDATION
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To verify the identity and purity of the synthesized compound, the following analytical
parameters should be met.

Expected NMR Signals (Proton)

o Aromatic Protons: Two doublets in the 7.0-8.0 ppm range (characteristic of para-
substitution).

o Methoxy Group: Singlet at ~3.8 ppm (
).
e -Methylene: Singlet at ~3.7-3.9 ppm (

).

e Piperazine Ring: Two multiplets at ~2.5-3.0 ppm (

Mass Spectrometry (ESI-MS)

e Target lon:
o Calculated m/z: 235.14[6]
e Fragmentation: Loss of the methoxy-benzoyl group may be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. fishersci.com [fishersci.com]
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e 6. PubChemlLite - 1-[4-(2-methoxyphenyl)piperazin-1-yljethan-1-one (C13H18N202)
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¢ To cite this document: BenchChem. [Technical Guide & SDS Analysis: 4'-Methoxy-2-
(piperazin-1-yl)acetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b362398/docs#technical-guide-sds-analysis-4-
methoxy-2-piperazin-1-yl-acetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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